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Compound of Interest

Compound Name: AMPK activator C2

Cat. No.: B13436885

Technical Support Center: AMPK Activator C2

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with the AMPK activator C2. Below you will find
guidance on solubility, solution preparation, and troubleshooting to ensure the successful use
of this compound in your experiments.

Solubility of AMPK Activator C2

The solubility of AMPK activator C2 has been evaluated in common laboratory solvents. While
specific quantitative data for C2 is limited in publicly available resources, information from
suppliers and data for other structurally related AMPK activators can provide valuable
guidance.

Data Presentation: Solubility of AMPK Activator C2 and Related Compounds
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Compound Solvent Solubility Notes

Quantitative data not

specified. Formulation

AMPK Activator C2 DMSO Soluble[1] ) )
in DMSO is
recommended.[1]
Ethanol Data not available
Water Data not available
Sonication and
EX229 (related AMPK DMSO 12 mg/mL (27.79 mM)  heating are
activator) [2] recommended to aid

dissolution.[2]

Requires ultrasonic
and warming. Use of
newly opened,

13 mg/mL (30.10 mM)  hygroscopic DMSO is
important as moisture

can reduce solubility.

[3]

Water Insoluble[4]

Ethanol Insoluble[4]
Requires ultrasonic,
warming, and heating

PT1 (related AMPK 20.83 mg/mL (41.83 )

) DMSO to 60°C. Hygroscopic
activator) mM)

DMSO can impact
solubility.[5]

Experimental Protocols

Protocol for Preparing a Stock Solution of AMPK Activator C2 in DMSO

This protocol provides a general guideline for preparing a stock solution of AMPK activator
C2. Given the lack of specific quantitative solubility data, it is recommended to start with a
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common concentration (e.g., 10 mM) and adjust as needed.
Materials:

e AMPK activator C2 (solid powder)

e Anhydrous or high-purity dimethyl sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

» Vortex mixer

e Sonicator (optional)

o Water bath (optional)

Procedure:

e Pre-weigh the Compound: Carefully weigh the desired amount of AMPK activator C2
powder in a sterile microcentrifuge tube or vial.

e Add Solvent: Add the calculated volume of DMSO to achieve the desired stock solution
concentration. For example, to prepare a 10 mM stock solution from 1 mg of C2 (Molecular
Weight: 231.09 g/mol ), you would add 432.7 pL of DMSO.

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.
o If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.[2]

o Gentle warming in a water bath (e.g., 37-50°C) can also aid dissolution.[6] Avoid
excessive heat to prevent degradation.

 Visual Inspection: Ensure the solution is clear and free of any particulate matter before use.

e Storage:

o For short-term storage (days to weeks), store the stock solution at 0-4°C.[1]
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o For long-term storage (months), aliquot the stock solution into single-use vials to avoid
repeated freeze-thaw cycles and store at -20°C or -80°C.[1]

Troubleshooting Guide & FAQs

This section addresses common issues that may arise when handling and dissolving AMPK
activator C2.

Frequently Asked Questions (FAQS)
Q1: My AMPK activator C2 is not dissolving in DMSO. What should | do?

Al: If you are having trouble dissolving C2 in DMSO, try the following:

Increase vortexing time: Ensure the solution is mixed thoroughly.
o Apply gentle heat: Warm the solution in a water bath (37-50°C).

» Use sonication: A brief period in a sonicator bath can help break up any clumps and facilitate
dissolution.[2]

o Use fresh, high-quality DMSO: DMSO is hygroscopic and absorbed water can reduce the
solubility of some compounds.[3][4] Use a fresh, unopened bottle of anhydrous DMSO for
best results.

Q2: Can | dissolve AMPK activator C2 in water or ethanol?

A2: Currently, there is no available data to confirm the solubility of AMPK activator C2 in water
or ethanol. Based on the behavior of other similar small molecule kinase activators, it is likely to
have poor solubility in aqueous solutions.[4][7] It is recommended to first prepare a
concentrated stock solution in DMSO and then dilute it into your aqueous experimental media.

Q3: How should I store the solid AMPK activator C2 compound?

A3: The solid compound should be stored in a dry, dark place. For short-term storage (days to
weeks), 0-4°C is recommended. For long-term storage (months to years), store at -20°C.[1]

Q4: My stock solution of AMPK activator C2 looks cloudy after thawing. What should | do?
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A4: Cloudiness upon thawing may indicate that the compound has precipitated out of solution.
Before use, warm the solution to room temperature or slightly above and vortex thoroughly to
ensure the compound is fully redissolved. To avoid this issue, it is recommended to prepare
single-use aliquots of your stock solution to minimize freeze-thaw cycles.[7]

Q5: What is the stability of the AMPK activator C2 stock solution?

A5: For stock solutions in DMSO, short-term storage at 0-4°C for days to weeks is acceptable.
For long-term storage, it is recommended to keep aliquots at -20°C for several months.[1]

Visual Guides

Diagram 1: Troubleshooting Workflow for Solubility Issues
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Caption: Troubleshooting workflow for dissolving AMPK activator C2.
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Diagram 2: AMPK Signaling Pathway
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Caption: Simplified AMPK signaling pathway activated by C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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